Cas no 1804508-99-3 (2-Bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid)

• Product Name: 2-Bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid
• CAS No: 1804508-99-3
• MF: C₁₀H₆BrF₂NO₃
• MW: 306.060348987579
• CID: 4946356
• Update Time: 2025-06-08

2-Bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid

• Inchi： 1S/C10H6BrF2NO3/c11-3-7-6(9(15)16)2-1-5(4-14)8(7)17-10(12)13/h1-2,10H,3H2,(H,15,16)
• InChI Key： DXFKYVFEARKGRT-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=CC=C(C#N)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid

Introduction to 2-Bromomethyl-4-cyano-3-(difluoromethoxy)benzoic Acid (CAS No. 1804508-99-3)

2-Bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid, with the chemical formula C₉H₅BrF₂NO₄, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a bromomethyl group, a cyano group, and a difluoromethoxy group attached to a benzoic acid backbone. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The CAS number 1804508-99-3 identifies this compound as a specific chemical entity, ensuring consistency and accuracy in its identification and use across various scientific disciplines. The benzoic acid core is a well-known scaffold in medicinal chemistry, frequently employed in the synthesis of drugs due to its stability and reactivity. The bromomethyl group on the benzene ring introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in constructing more complex molecular architectures.

The cyano group at the 4-position adds another layer of reactivity, enabling further functionalization through reduction or nucleophilic addition reactions. Additionally, the difluoromethoxy group at the 3-position enhances the electronic properties of the molecule, influencing its solubility and metabolic stability. These features collectively make 2-bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid a valuable building block for designing new pharmacophores.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The difluoromethoxy group, in particular, has been shown to improve the pharmacokinetic properties of drug candidates. This has led to an increase in research focused on incorporating fluorine atoms into therapeutic molecules. The compound’s structure allows for easy modification at multiple sites, making it an ideal candidate for exploring new chemical entities (CEIs) with potential therapeutic applications.

One of the most promising areas of research involving 2-bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid is its application in oncology. The bromomethyl group can be used to link this compound to other molecules, forming conjugates that exhibit targeted delivery systems for cancer therapy. Additionally, the cyano group can be reduced to an amine, providing another site for further derivatization. These properties make it a valuable tool for developing novel anticancer agents.

Another significant application of this compound is in the synthesis of agrochemicals. The structural features of 2-bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid allow it to serve as an intermediate in the production of herbicides and fungicides. These compounds are essential for protecting crops from pests and diseases, ensuring higher agricultural yields. The ability to modify the molecule at multiple positions provides flexibility in designing agrochemicals with improved efficacy and environmental safety.

The synthesis of 2-bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Typically, the process begins with the bromination of a suitable precursor followed by cyano group introduction and finally the incorporation of the difluoromethoxy group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In conclusion, 2-bromomethyl-4-cyano-3-(difluoromethoxy)benzoic acid (CAS No. 1804508-99-3) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules. The growing interest in fluorinated compounds further underscores its importance in modern chemical synthesis. As research continues to uncover new applications for this compound, its role in developing innovative therapies and agricultural solutions is expected to expand.